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Compound of Interest

Compound Name: Meso-2,5-dibromoadipic acid

Cat. No.: B15350965

Essential Safety and Handling Guide for Meso-
2,5-dibromoadipic Acid

This guide provides crucial safety and logistical information for the handling and disposal of
Meso-2,5-dibromoadipic acid, tailored for researchers, scientists, and drug development
professionals. The following procedures are based on best practices for handling halogenated
carboxylic acids and are intended to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment are the first line of defense against
chemical exposure. Below is a summary of the recommended PPE for handling Meso-2,5-
dibromoadipic acid.
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Specifications and Usage
PPE Category Item i
otes

Nitrile or neoprene gloves are
recommended. Ensure gloves
) ) ) are inspected for tears or
Hand Protection Chemical-resistant gloves
punctures before use. For
extended contact, consider

double-gloving.[1][2][3]

Chemical splash goggles are
mandatory.[2][4] A face shield
_ ] should be worn over goggles
Eye and Face Protection Safety Goggles & Face Shield ) o )
when there is a significant risk

of splashes or dust generation.

[2]4]

A flame-resistant lab coat or a
standard lab coat made of

Body Protection Laboratory Coat appropriate chemical-resistant
material should be worn and
fully buttoned.[5]

Use in a well-ventilated area,
preferably a chemical fume
hood, to minimize inhalation of
dust or vapors.[2] If a fume
Respiratory Protection Respirator hooc.j IS_ not' aya|lable o
ventilation is inadequate, a
NIOSH-approved respirator
with appropriate cartridges for
organic acids and dusts should

be used.[2][5]

Sturdy, closed-toe shoes that
] cover the entire foot are
Foot Protection Closed-toe Shoes o
required in the laboratory at all

times.[4][5]
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a standardized operational protocol is critical for minimizing risks during the

handling of Meso-2,5-dibromoadipic acid.

. Preparation and Engineering Controls:

Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[6]

Conduct all handling of solid Meso-2,5-dibromoadipic acid within a certified chemical fume
hood to control dust and potential vapors.

Prepare all necessary equipment and reagents before commencing work to minimize
movement and potential for spills.

. Donning Personal Protective Equipment (PPE):

Put on all required PPE as outlined in the table above before entering the designated work
area.
Ensure gloves are pulled over the cuffs of the lab coat to prevent skin exposure.

. Weighing and Transfer:

Handle Meso-2,5-dibromoadipic acid as a solid. Avoid crushing or grinding the material to
prevent dust generation.

Use a spatula or other appropriate tool for transfers.

If dissolving the compound, add it slowly to the solvent to avoid splashing.

. Post-Handling:

Thoroughly wash hands and forearms with soap and water after handling is complete, even
if gloves were worn.[7][8]
Clean all contaminated surfaces with an appropriate solvent and decontaminating solution.

Disposal Plan: Waste Management Protocol

Proper disposal of chemical waste is essential for environmental protection and laboratory

safety.

1. Waste Segregation:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15350965?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC147570025&countryCode=US&language=en
https://www.benchchem.com/product/b15350965?utm_src=pdf-body
https://www.benchchem.com/product/b15350965?utm_src=pdf-body
https://aksci.com/sds/7948EH_SDS.pdf
https://www.chemicalbook.com/msds/meso-2-3-dibromosuccinic-acid_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Segregate waste containing Meso-2,5-dibromoadipic acid from other waste streams.
o Label waste containers clearly with the full chemical name and associated hazards.

2. Containerization:

o Use a designated, leak-proof, and chemically compatible container for solid and liquid waste.
o Keep the waste container securely closed when not in use.

3. Disposal Procedure:

e Dispose of Meso-2,5-dibromoadipic acid waste in accordance with all local, state, and
federal regulations. Consult your institution's Environmental Health and Safety (EHS) office
for specific guidance.

e Do not pour chemical waste down the drain.[7][9]

4. Decontamination of Empty Containers:

 Triple-rinse empty containers that held Meso-2,5-dibromoadipic acid with a suitable
solvent.

e Collect the rinsate as hazardous waste.

» Deface the label on the empty container before disposal to prevent reuse.

Workflow for Safe Handling and Disposal

Preparation Handling Cleanup & Disposal

Don PPE }—b{ Setup in Fume Hood }»—I—{ Weigh Compound }—b{ Transfer/Dissolve }»—I—{ Decontaminate Surfaces }—b{ Segregate Waste }—b

Dispose via EHS }—»

Doff PPE

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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